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Compound of Interest

Compound Name: Elabela(19-32)

Cat. No.: B15607937 Get Quote

Technical Support Center: Elabela(19-32)
Welcome to the technical support center for Elabela(19-32). This resource provides

researchers, scientists, and drug development professionals with essential information for the

successful use of Elabela(19-32) in experiments. Here you will find troubleshooting guides,

frequently asked questions (FAQs), detailed experimental protocols, and solubility data to

facilitate your research.

Frequently Asked Questions (FAQs)
Q1: What is Elabela(19-32) and what is its primary mechanism of action?

A1: Elabela(19-32), also known as ELA-14, is a bioactive peptide fragment of the endogenous

hormone Elabela.[1][2] It is a potent agonist for the Apelin Receptor (APJ), a G protein-coupled

receptor (GPCR).[1][2] Upon binding to APJ, Elabela(19-32) activates downstream signaling

cascades, primarily through the Gαi1 and β-arrestin-2 pathways.[1][2][3] This activation leads

to various physiological effects, including the regulation of cardiovascular function and cellular

processes.[1][4]

Q2: How should I reconstitute and store Elabela(19-32)?

A2: For optimal performance, Elabela(19-32) should be reconstituted using a validated

protocol. A general guideline is provided in the "Experimental Protocols" section below. Once

reconstituted, stock solutions should be stored at -20°C for short-term storage (up to 1 month)
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or at -80°C for long-term storage (up to 6 months).[5] To prevent degradation from repeated

freeze-thaw cycles, it is recommended to aliquot the stock solution into single-use volumes.

Q3: What are the recommended solvents for Elabela(19-32)?

A3: The choice of solvent depends on the experimental application. Elabela(19-32) is soluble

in water, DMSO, and various buffer systems.[1] For cell-based assays, dissolving in sterile

Phosphate Buffered Saline (PBS) is a common practice.[6] For in vivo studies, formulations

with co-solvents like DMSO and SBE-β-CD in saline can be used to achieve higher

concentrations.[5] Please refer to the "Solubility Data" table for more detailed information.

Q4: I am observing precipitation or aggregation of my Elabela(19-32) solution. What should I

do?

A4: Precipitation or aggregation can be due to several factors, including incorrect solvent, pH,

or concentration. Please consult the "Troubleshooting Guide" for detailed steps on how to

address this issue. Using sonication can often help to dissolve the peptide.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Poor Solubility / Precipitation

- Incorrect solvent-

Concentration is too high-

Improper pH of the buffer

- Refer to the Solubility Data

table to select an appropriate

solvent.- Try dissolving in a

small amount of DMSO first,

then dilute with your aqueous

buffer.- Use sonication to aid

dissolution.- Ensure the pH of

your buffer is compatible with

the peptide.

Inconsistent Experimental

Results

- Peptide degradation-

Improper storage- Inaccurate

concentration

- Aliquot stock solutions to

avoid repeated freeze-thaw

cycles.- Store reconstituted

peptide at -80°C for long-term

stability.- Confirm the

concentration of your stock

solution using a validated

method such as a BCA assay.

Low or No Biological Activity
- Inactive peptide- Incorrect

experimental setup

- Ensure the peptide has been

stored correctly and is within

its shelf life.- Verify the

expression of the Apelin

Receptor (APJ) in your

experimental system (e.g., cell

line).- Optimize the

concentration of Elabela(19-

32) and incubation time for

your specific assay.

Solubility Data
The solubility of Elabela(19-32) can vary depending on the solvent and any co-solvents used.

The following table summarizes solubility data from various sources.
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Solvent Concentration Notes

Water 90 mg/mL[1]
Sonication may be required to

achieve this concentration.

DMSO ≥ 2.5 mg/mL[5]

Often used as a primary

solvent before dilution in

aqueous buffers.

PBS 1 µM[6]

A common solvent for in vitro

cell-based assays. The peptide

should be dissolved and

sterilized by filtration.[6]

10% DMSO in 90% Saline with

20% SBE-β-CD
≥ 2.5 mg/mL[5]

A suitable formulation for in

vivo experiments requiring

higher concentrations.[5]

Experimental Protocols
1. Reconstitution of Elabela(19-32) for In Vitro Use

This protocol provides a general guideline for reconstituting lyophilized Elabela(19-32) for use

in cell-based assays.

Materials:

Lyophilized Elabela(19-32) peptide

Sterile Phosphate Buffered Saline (PBS), pH 7.4

Sterile, low-protein binding microcentrifuge tubes

0.22 µm sterile filter

Procedure:

Briefly centrifuge the vial of lyophilized Elabela(19-32) to ensure the powder is at the

bottom.
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Add the appropriate volume of sterile PBS to the vial to achieve the desired stock

concentration (e.g., 1 mM).

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.

Sterilize the peptide solution by passing it through a 0.22 µm sterile filter.

Aliquot the sterile stock solution into single-use, low-protein binding microcentrifuge tubes.

Store the aliquots at -80°C until use.

2. Protocol for In Vivo Administration in Rodent Models

This protocol is an example for the preparation and administration of Elabela(19-32) for in vivo

studies in rats, based on published literature.

Materials:

Reconstituted sterile stock solution of Elabela(19-32)

Sterile saline (0.9% NaCl)

Appropriate syringes and needles for administration

Procedure:

On the day of the experiment, thaw an aliquot of the Elabela(19-32) stock solution.

Dilute the stock solution to the final desired concentration using sterile saline. A previously

reported dosage for intraperitoneal injection in rats is 450 µg/kg.[7]

Administer the prepared solution to the animal via the desired route (e.g., intraperitoneal

injection).

Ensure all animal procedures are performed in accordance with approved institutional

animal care and use committee protocols.
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Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the key signaling pathway of Elabela(19-32) and a typical

experimental workflow for its use.
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Caption: Elabela(19-32) signaling pathway via the Apelin Receptor (APJ).
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Caption: General experimental workflow for using Elabela(19-32).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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